![molecular formula C30H42O4 B14084806 1,2,6,6,10,22-Hexamethyl-17-methylidene-19-oxahexacyclo[12.10.0.02,11.05,10.015,22.016,20]tetracosane-4,7,18-trione](/img/structure/B14084806.png)
1,2,6,6,10,22-Hexamethyl-17-methylidene-19-oxahexacyclo[12.10.0.02,11.05,10.015,22.016,20]tetracosane-4,7,18-trione
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Description
Ochraceolide C is a triterpene lactone compound that belongs to the Celastraceae family. It is part of a group of cytotoxic lupane lactones, which have been isolated from various plants within this family. Ochraceolide C has garnered attention due to its significant biological activities, including cytotoxicity against various cancer cell lines .
Properties
Molecular Formula |
C30H42O4 |
|---|---|
Molecular Weight |
466.7 g/mol |
IUPAC Name |
1,2,6,6,10,22-hexamethyl-17-methylidene-19-oxahexacyclo[12.10.0.02,11.05,10.015,22.016,20]tetracosane-4,7,18-trione |
InChI |
InChI=1S/C30H42O4/c1-16-22-19(34-25(16)33)15-27(4)12-13-29(6)17(23(22)27)8-9-20-28(5)11-10-21(32)26(2,3)24(28)18(31)14-30(20,29)7/h17,19-20,22-24H,1,8-15H2,2-7H3 |
InChI Key |
BZYBPXXQSABSLD-UHFFFAOYSA-N |
Canonical SMILES |
CC1(C2C(=O)CC3(C(C2(CCC1=O)C)CCC4C3(CCC5(C4C6C(C5)OC(=O)C6=C)C)C)C)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of ochraceolide C typically involves the extraction from natural sources, such as the stem bark of plants in the Celastraceae family. The extraction process often uses solvents like dichloromethane. The compound can then be purified through various chromatographic techniques .
Industrial Production Methods
Industrial production of ochraceolide C is less common due to its complex structure and the challenges associated with its synthesis. advancements in synthetic organic chemistry may pave the way for more efficient production methods in the future .
Chemical Reactions Analysis
Types of Reactions
Ochraceolide C undergoes several types of chemical reactions, including:
Oxidation: This reaction can modify the functional groups within the molecule, potentially enhancing its biological activity.
Reduction: Reduction reactions can be used to alter the oxidation state of the compound, affecting its reactivity and stability.
Common Reagents and Conditions
Common reagents used in the reactions involving ochraceolide C include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride. Reaction conditions typically involve controlled temperatures and pH levels to ensure the desired transformations .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield hydroxylated derivatives, while reduction reactions could produce deoxygenated forms of the compound .
Scientific Research Applications
Ochraceolide C has a wide range of scientific research applications, including:
Chemistry: It serves as a model compound for studying the reactivity and synthesis of triterpene lactones.
Biology: Ochraceolide C is used in biological studies to investigate its cytotoxic effects on various cell lines.
Medicine: The compound has shown potential as an anticancer agent, with studies demonstrating its ability to inhibit the growth of cancer cells.
Mechanism of Action
The mechanism of action of ochraceolide C involves its interaction with cellular targets, leading to the inhibition of key pathways involved in cell proliferation and survival. The compound has been shown to induce apoptosis in cancer cells by activating caspases and disrupting mitochondrial function. Additionally, ochraceolide C can inhibit the activity of enzymes involved in cell signaling, further contributing to its cytotoxic effects .
Comparison with Similar Compounds
Ochraceolide C can be compared with other similar compounds, such as:
Ochraceolide A: Another triterpene lactone with similar cytotoxic properties.
Ochraceolide B: Shares structural similarities with ochraceolide C but may have different biological activities.
Ochraceolide D and E: Other members of the ochraceolide family, each with unique structural features and biological activities.
Ochraceolide C stands out due to its potent cytotoxic effects and its potential as a lead compound for the development of new anticancer agents.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
